Light-driven molecular switches with tetrahedral and axial chirality†

Organic & Biomolecular Chemistry Pub Date: 2009-08-03 DOI: 10.1039/B910583B

Abstract

Two light-driven molecular switches with tetrahedral and axial chirality were synthesized, which can induce a helical superstructure in an achiral liquid crystal host and dynamically phototune it to achieve reversible reflection color.

Graphical abstract: Light-driven molecular switches with tetrahedral and axial chirality
Light-driven molecular switches with tetrahedral and axial chirality†
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